N-(2,4-dimethylphenyl)-1-[(4-fluorophenyl)sulfonyl]prolinamide

• IUPAC Name: N-(2,4-dimethylphenyl)-1-(4-fluorophenyl)sulfonylpyrrolidine-2-carboxamide
• InChI: InChI=1S/C19H21FN2O3S/c1-13-5-10-17(14(2)12-13)21-19(23)18-4-3-11-22(18)26(24,25)16-8-6-15(20)7-9-16/h5-10,12,18H,3-4,11H2,1-2H3,(H,21,23)
• InChI Key: QIJUNIOQQXSDQH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2CCCN2S(=O)(=O)C3=CC=C(C=C3)F)C
• Molecular Formula: C19H21FN2O3S
• Molecular Weight: 376.4 g/mol

Description

N-(2,4-dimethylphenyl)-1-[(4-fluorophenyl)sulfonyl]prolinamide is a complex organic compound characterized by the presence of a prolinamide core substituted with 2,4-dimethylphenyl and 4-fluorophenylsulfonyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2,4-dimethylphenyl)-1-[(4-fluorophenyl)sulfonyl]prolinamide typically involves multi-step organic reactions. One common method includes the reaction of 2,4-dimethylphenylamine with 4-fluorobenzenesulfonyl chloride to form an intermediate sulfonamide. This intermediate is then reacted with proline or its derivatives under specific conditions to yield the final product. The reaction conditions often involve the use of organic solvents such as dichloromethane or tetrahydrofuran, and catalysts like triethylamine or pyridine to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for higher yields and purity, often employing continuous flow reactors and automated systems to control reaction parameters precisely. The use of high-purity reagents and advanced purification techniques such as recrystallization and chromatography ensures the quality of the final product.

Chemical Reactions Analysis

Types of Reactions

N-(2,4-dimethylphenyl)-1-[(4-fluorophenyl)sulfonyl]prolinamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride, potentially converting the sulfonyl group to a sulfide.

Substitution: The aromatic rings in the compound can undergo electrophilic substitution reactions, where substituents like nitro or alkyl groups can be introduced using reagents like nitric acid or alkyl halides.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nitric acid for nitration, alkyl halides for alkylation.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Sulfides.

Substitution: Nitro or alkyl-substituted derivatives.

Scientific Research Applications

N-(2,4-dimethylphenyl)-1-[(4-fluorophenyl)sulfonyl]prolinamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules, particularly in the development of new materials with specific properties.

Biology: Investigated for its potential as a biochemical probe to study enzyme functions and interactions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of specialty chemicals and advanced materials with unique characteristics.

Mechanism of Action

The mechanism of action of N-(2,4-dimethylphenyl)-1-[(4-fluorophenyl)sulfonyl]prolinamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to a cascade of biochemical events. For instance, it may bind to the active site of an enzyme, blocking its activity and thereby affecting the metabolic pathways in which the enzyme is involved.

Comparison with Similar Compounds

Similar Compounds

• N-(2,4-dimethylphenyl)-N-methylimidoformamide
• N-(2,4-dimethylphenyl)formamide
• tert-butanesulfinamide

Uniqueness

N-(2,4-dimethylphenyl)-1-[(4-fluorophenyl)sulfonyl]prolinamide is unique due to the presence of both 2,4-dimethylphenyl and 4-fluorophenylsulfonyl groups, which confer specific chemical and biological properties. This combination of functional groups is not commonly found in similar compounds, making it a valuable molecule for research and industrial applications.